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Compound of Interest

Compound Name: (R)-ADX-47273

Cat. No.: B2416290 Get Quote

Technical Support Center: (R)-ADX-47273
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the handling, dissolution, and use of (R)-ADX-
47273 powder.

Frequently Asked Questions (FAQs)
Q1: What is (R)-ADX-47273 and what is its primary mechanism of action?

(R)-ADX-47273 is a potent and selective positive allosteric modulator (PAM) of the

metabotropic glutamate receptor 5 (mGluR5).[1][2][3] It does not activate the receptor on its

own but enhances the receptor's response to the endogenous ligand, glutamate.[4][5] This

modulation can influence neuronal excitability and synaptic transmission, making it a valuable

tool for research in areas like schizophrenia and cognitive disorders. (R)-ADX-47273 has an

EC50 of 168 nM for potentiation.

Q2: What are the recommended storage conditions for (R)-ADX-47273 powder and its

solutions?

Proper storage is crucial to maintain the stability and efficacy of (R)-ADX-47273.

Powder: Store the lyophilized powder at -20°C for long-term stability (up to 3 years). It can

also be stored at 4°C for up to 2 years.
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Solutions: For solutions in solvent, it is recommended to store them at -80°C for up to 2

years or at -20°C for up to 1 year. To avoid repeated freeze-thaw cycles, it is best to aliquot

the stock solution into smaller volumes for single-use.

Q3: How should I handle (R)-ADX-47273 powder?

(R)-ADX-47273 is a white to off-white solid. While specific handling hazards are not extensively

documented in the provided search results, standard laboratory safety practices should be

followed. This includes wearing personal protective equipment (PPE) such as gloves, a lab

coat, and safety glasses. Work in a well-ventilated area or a fume hood to avoid inhalation of

the powder.

Troubleshooting Guides
Problem 1: Difficulty dissolving (R)-ADX-47273 powder.

Solution: (R)-ADX-47273 is soluble in several organic solvents but is insoluble in water.

DMSO: This is the most common solvent for preparing stock solutions. Solubility is

reported to be between 73 mg/mL and 100 mg/mL. Note that DMSO is hygroscopic, and

using newly opened DMSO is recommended for best results. Sonication or gentle

warming may be necessary to achieve complete dissolution.

Ethanol: Solubility in ethanol is reported to be around 29-30 mg/mL.

Methanol: One source indicates solubility in methanol at 105.5 mg/mL, requiring

ultrasound and warming.

Problem 2: Precipitation of the compound in aqueous buffers during in vitro experiments.

Solution: This is a common issue when diluting a stock solution (typically in DMSO) into an

aqueous experimental buffer.

Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is low

(typically <0.5%) to prevent precipitation and minimize solvent effects on your

experimental system.
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Serial Dilutions: Perform serial dilutions of your stock solution in the aqueous buffer. Add

the compound dropwise while vortexing or stirring to facilitate mixing and prevent localized

high concentrations that can lead to precipitation.

Solubility in Media: If precipitation persists, consider pre-screening the solubility of (R)-
ADX-47273 in your specific cell culture media or assay buffer at the desired final

concentration.

Problem 3: Inconsistent results in in vivo experiments.

Solution: For in vivo studies, proper formulation and administration are critical.

Vehicle Selection: A common vehicle for in vivo administration is a mixture of 10% DMSO

and 90% Corn Oil, which can achieve a solubility of at least 2.5 mg/mL. Another reported

vehicle is 30% propylene glycol, 5% Tween 80, and 65% D5W, with a solubility of 28

mg/mL.

Fresh Preparation: It is recommended to prepare the working solution for in vivo

experiments fresh on the day of use to ensure stability and prevent degradation.

Route of Administration: The route of administration (e.g., intraperitoneal injection) can

affect the bioavailability and pharmacokinetics of the compound. Ensure consistency in

your administration protocol.

Data Presentation
Table 1: Solubility of (R)-ADX-47273
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Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

DMSO 73 - 100 mg/mL 197.6 - 270.7 mM

Use of newly opened,

anhydrous DMSO is

recommended.

Sonication may be

required.

Ethanol 29 - 30 mg/mL 78.5 - 81.2 mM

Methanol 105.5 mg/mL 285.6 mM
Requires sonication

and warming.

Water Insoluble N/A

Table 2: Storage Recommendations

Form Storage Temperature Duration

Powder -20°C Up to 3 years

4°C Up to 2 years

In Solvent -80°C Up to 2 years

-20°C Up to 1 year

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials: (R)-ADX-47273 powder (MW: 369.36 g/mol ), anhydrous DMSO.

Calculation: To prepare a 10 mM solution, you will need 3.6936 mg of (R)-ADX-47273 per 1

mL of DMSO.

Procedure: a. Weigh out the desired amount of (R)-ADX-47273 powder in a suitable vial. b.

Add the calculated volume of anhydrous DMSO. c. Vortex the solution until the powder is
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completely dissolved. If necessary, use a sonicator bath for a few minutes to aid dissolution.

d. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. e.

Store the aliquots at -20°C or -80°C.
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Caption: Signaling pathway of mGluR5 activation potentiated by (R)-ADX-47273.
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Caption: General experimental workflow for using (R)-ADX-47273 in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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